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Introduction

NCX 470 is an innovative, dual-acting compound that combines bimatoprost, a prostaglandin
F2a (PGF2a) analogue, with a nitric oxide (NO)-donating moiety.[1][2] This unique structure is
designed to lower intraocular pressure (IOP) through two distinct mechanisms, making it a
promising candidate for the treatment of open-angle glaucoma and ocular hypertension.[1][3]
NCX 470 releases bimatoprost and NO into the eye, leveraging the I0OP-lowering effects of
both prostaglandin analogs (PGAs) and nitric oxide.[3]

Quantitative Data Summary

The following tables summarize the key quantitative data from preclinical and clinical studies of
NCX 470.

Table 1: IOP Reduction in Preclinical Animal Models
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Max IOP
Animal Model Compound Concentration  Reduction Time Point
(mmHg)
tOHT-Rabbits NCX 470 0.14% -7.2+28 90 minutes
Bimatoprost 0.1% (equimolar)  Not effective -
ONT-Dogs NCX 470 0.042% -54+£0.7 18 hours
_ 0.03%
Bimatoprost ) -3.4+0.7 18 hours
(equimolar)
OHT-Monkeys NCX 470 0.042% 71.7+x14 18 hours
_ 0.03%
Bimatoprost ) -4.8+1.7 18 hours
(equimolar)

Data sourced from Impagnatiello et al.[2][4]

Table 2: IOP Reduction in OHT-Monkeys (% Change from Baseline)

. % IOP Reduction at % IOP Reduction at
Treatment Concentration

12 hours 18 hours
NCX 470 0.042% 225+ 3.2% 24.2 + 3.4%
Bimatoprost 0.03% 8.6 + 3.9% 13.3+3.2%

Data sourced from a study by Impagnatiello et al.[1][4]

Table 3: Phase 2 "Dolomites" Study - Mean Diurnal IOP Reduction from Baseline at Week 4
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. Statistical
] Mean Diurnal IOP o
Treatment Group Concentration . Significance vs.
Reduction (mmHg)
Latanoprost
NCX 470 0.021% - Non-inferior
NCX 470 0.042% - Statistically superior
Up to 1.4 mmHg o _
NCX 470 0.065% ) Statistically superior
greater reduction
Latanoprost 0.005% - -

Data from the Dolomites Phase 2 clinical trial.[5][6]

Signaling Pathway and Mechanism of Action

NCX 470 lowers IOP by activating both the PGF2a and NO/cGMP signaling pathways.[1][2]
Bimatoprost acid acts on the PGF2a receptor to increase uveoscleral outflow. The NO

component relaxes the trabecular meshwork and Schlemm's canal, which also enhances

aqueous humor outflow.[1]

NCX 470

@ Bimatoprost Acid

Metabolites

- . Soluble Guanylate Cyclase
iticloxidel(NO) Activationy~ cGrjllP

Signaling Pathways Physiological Effects

Increased Trabecular
Outflow

Reduced Intraocular
Pressure (IOP)

Increased Uveoscleral
Outflow

PGF2a Receptor
Activation

Click to download full resolution via product page

Caption: Dual signaling pathway of NCX 470 for IOP reduction.

Experimental Protocols
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. Preclinical Evaluation in Animal Models

Objective: To assess the IOP-lowering activity of NCX 470 in comparison to equimolar doses
of bimatoprost.[2]

Animal Models:

o New Zealand white rabbits with transient hypertonic saline-induced IOP elevation (tOHT-
rabbits).[2]

o Cynomolgus monkeys with laser-induced ocular hypertension (OHT-monkeys).[2]
o Normotensive beagle dogs (ONT-dogs).[1]
Methodology:

o Asingle topical instillation of NCX 470 or bimatoprost (30 puL) was administered to one
eye.[1][2]

o IOP was measured at multiple time points post-dosing using a tonometer.[1]

o In some studies, aqueous humor was collected to measure bimatoprost acid and cGMP
levels to confirm the mechanism of action.[1]

Key Parameters Measured:
o Intraocular Pressure (I0OP).[1][2]
o Bimatoprost acid concentration in aqueous humor.[1]

o Cyclic guanosine monophosphate (cGMP) levels in aqueous humor and intraconal body
(ICB).[1]

. Phase 2 "Dolomites" Clinical Trial

Objective: To evaluate the safety, tolerability, and IOP-lowering efficacy of three different
concentrations of NCX 470 compared to latanoprost 0.005%.[5]
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o Study Design: A randomized, controlled, dose-response trial.[6]

» Participant Population: Adult patients with bilateral open-angle glaucoma or ocular
hypertension.[6]

o Methodology:

o Patients were randomized into four groups: NCX 470 0.021%, NCX 470 0.042%, NCX 470
0.065%, or latanoprost 0.005%.[6]

o The assigned eye drops were administered once daily in the evening for 4 weeks.[5][6]
o IOP was measured at 8:00 am, 10:00 am, and 4:00 pm at weeks 1, 2, and 4.[6]
e Primary Efficacy Endpoint: The reduction from baseline in mean diurnal IOP at week 4.[6]
e Secondary Efficacy Endpoints:
o Reductions from baseline in mean diurnal IOP at weeks 1 and 2.[6]
o Reductions from baseline in time-matched IOP at all visits.[6]

o Safety Evaluation: Assessment of adverse events, with a focus on conjunctival hyperemia.[5]

Clinical Trial Workflow Example: Phase 3 Denali
Study

The Phase 3 clinical trials, such as the Denali study, are designed to confirm the safety and
efficacy of the selected NCX 470 dose from Phase 2 in a larger patient population over a longer
duration.[3][7]
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Caption: Simplified workflow of the Phase 3 Denali clinical trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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